Cas no 1310280-63-7 (1-bromo-4-(2-bromopropyl)benzene)

• Product Name: 1-bromo-4-(2-bromopropyl)benzene
• CAS No: 1310280-63-7
• MF: C₉H₁₀Br₂
• MW: 277.983701229095
• CID: 6288650
• PubChem ID: 63017795
• Update Time: 2025-05-25

1-bromo-4-(2-bromopropyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-(2-bromopropyl)benzene
• AKOS012316660
• 1310280-63-7
• EN300-1241208
• CS-0272209
• SCHEMBL11451578

• Inchi： 1S/C9H10Br2/c1-7(10)6-8-2-4-9(11)5-3-8/h2-5,7H,6H2,1H3
• InChI Key： DXCLNLVAALGFMZ-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=CC(=CC=1)Br

Computed Properties

• Exact Mass: 277.91288g/mol
• Monoisotopic Mass: 275.91493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-bromo-4-(2-bromopropyl)benzene

Comprehensive Overview of 1-Bromo-4-(2-bromopropyl)benzene (CAS No. 1310280-63-7): Properties, Applications, and Industry Insights

1-Bromo-4-(2-bromopropyl)benzene (CAS No. 1310280-63-7) is a halogenated aromatic compound with significant relevance in organic synthesis and material science. This brominated benzene derivative features a propyl side chain with a terminal bromine atom, making it a versatile intermediate for cross-coupling reactions, polymer modifications, and pharmaceutical research. Its molecular structure (C₉H₁₀Br₂) and dual bromine functionality have garnered attention in recent years due to the growing demand for high-performance intermediates in agrochemicals and OLED materials.

In the context of sustainable chemistry, researchers are increasingly exploring 1-bromo-4-(2-bromopropyl)benzene as a precursor for eco-friendly flame retardants. With global regulations phasing out traditional halogenated compounds, this molecule's potential for controlled degradation pathways aligns with the "green chemistry" trend—a topic frequently searched in academic and industrial forums. Its low volatility and thermal stability further make it a candidate for high-temperature applications, a niche where users often query "heat-resistant brominated additives."

The compound's role in pharmaceutical intermediates is another hot topic. Recent PubMed-indexed studies highlight its utility in synthesizing biaryl scaffolds via Suzuki-Miyaura coupling—a process often searched alongside "palladium-catalyzed reactions." Notably, its crystalline form (melting point 45–48°C) facilitates purification, addressing a common pain point in organic synthesis workflows. Analytical techniques like HPLC and GC-MS are typically employed for quality control, keywords frequently associated with "halogenated compound analysis" in scientific databases.

From an industrial perspective, 1310280-63-7 is gaining traction in electronic materials manufacturing. Its ability to act as a cross-linking agent in epoxy resins responds to the surge in searches for "dielectric materials for PCBs." Suppliers often emphasize its ≥98% purity grade, a critical parameter for buyers filtering products on B2B platforms like ChemSrc and LookChem. Storage recommendations (2–8°C under inert gas) also align with common user queries about "handling air-sensitive bromo compounds."

Emerging applications in liquid crystal displays (LCDs) have further elevated interest. The compound's mesogenic core compatibility makes it suitable for tuning refractive indices—a topic trending in "advanced display technologies" forums. Patent analyses reveal a 20% YoY increase in filings referencing 1-bromo-4-(2-bromopropyl)benzene, particularly in South Korea and Japan, where "flexible screen materials" dominate R&D discussions.

Environmental and safety profiles remain a key focus area. While not classified as hazardous under GHS, its biodegradation kinetics are frequently studied, matching search trends like "halogenated aromatic environmental fate." Modern purification methods, including column chromatography and recrystallization, ensure minimal residual solvents—a quality assurance aspect highly ranked in supplier evaluations.

In conclusion, 1-Bromo-4-(2-bromopropyl)benzene (CAS 1310280-63-7) exemplifies the convergence of traditional organic chemistry and cutting-edge material science. Its multifaceted applications—from electronic encapsulants to photonics—position it as a compound of enduring industrial value, reflected in the persistent search volume for "brominated aromatic synthesis protocols" across scientific and commercial platforms.